2,6-Dibromo-4-(difluoromethoxy)phenylacetonitrile
Overview
Description
2,6-Dibromo-4-(difluoromethoxy)phenylacetonitrile (DBDFMPA) is an organic compound that has been found to have a wide range of applications in scientific research. It is a colorless solid that is soluble in organic solvents, such as methanol and ethanol. DBDFMPA is an important intermediate in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and other materials. It has been used in the synthesis of a variety of compounds, including drugs, pesticides, and other materials.
Scientific Research Applications
2,6-Dibromo-4-(difluoromethoxy)phenylacetonitrile has been used in various scientific research applications. It has been used in the synthesis of a variety of compounds, including drugs, pesticides, and other materials. It has also been used in the synthesis of pharmaceuticals, agrochemicals, and other materials. 2,6-Dibromo-4-(difluoromethoxy)phenylacetonitrile has been used in the synthesis of various organic compounds, including drugs, pesticides, and other materials.
Mechanism of Action
The mechanism of action of 2,6-Dibromo-4-(difluoromethoxy)phenylacetonitrile is not fully understood. However, it is believed that the compound reacts with other molecules in the environment to produce various products. It is believed that the reaction of 2,6-Dibromo-4-(difluoromethoxy)phenylacetonitrile with other molecules produces various products, including drugs, pesticides, and other materials.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,6-Dibromo-4-(difluoromethoxy)phenylacetonitrile are not fully understood. However, it is believed that the compound has various effects on the body. It is believed that 2,6-Dibromo-4-(difluoromethoxy)phenylacetonitrile can affect the metabolism of certain compounds, such as drugs and pesticides. It is also believed that 2,6-Dibromo-4-(difluoromethoxy)phenylacetonitrile can affect the absorption and metabolism of certain compounds, such as drugs and pesticides.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2,6-Dibromo-4-(difluoromethoxy)phenylacetonitrile in lab experiments is that it is a relatively inexpensive compound. It is also relatively easy to synthesize and is readily available. However, there are some limitations to using 2,6-Dibromo-4-(difluoromethoxy)phenylacetonitrile in lab experiments. The compound is highly toxic and can cause irritation to the skin, eyes, and respiratory system. It can also be hazardous if inhaled.
Future Directions
There are several potential future directions for the use of 2,6-Dibromo-4-(difluoromethoxy)phenylacetonitrile in scientific research. One potential direction is the development of new synthetic methods for the synthesis of the compound. Another potential direction is the development of new applications for the compound, such as the synthesis of pharmaceuticals and agrochemicals. Finally, further research is needed to better understand the biochemical and physiological effects of 2,6-Dibromo-4-(difluoromethoxy)phenylacetonitrile.
properties
IUPAC Name |
2-[2,6-dibromo-4-(difluoromethoxy)phenyl]acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5Br2F2NO/c10-7-3-5(15-9(12)13)4-8(11)6(7)1-2-14/h3-4,9H,1H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VRBHVWOJEYUSIW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1Br)CC#N)Br)OC(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5Br2F2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.95 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Dibromo-4-(difluoromethoxy)phenylacetonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-chloro-2-oxo-5,5'-bis(trifluoromethyl)-2H-[1,3'-bipyridine]-2'-carboxamide](/img/structure/B1410574.png)
![4-chloro-2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-6,7-dihydro-5H-cyclopenta[d]pyrimidine](/img/structure/B1410578.png)
![[2-(1-Isobutyl-1H-benzimidazol-2-yl)ethyl]amine dihydrochloride](/img/structure/B1410585.png)
![2-[(4-Ethylphenyl)(methylsulfonyl)amino]butanoic acid](/img/structure/B1410586.png)
![ethyl 3-(1H-pyrrol-1-yl)-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxylate](/img/structure/B1410588.png)
![1-(4-Fluorophenoxy)-3-(4-{3-[hydroxy(oxido)amino]-pyridin-2-yl}piperazin-1-yl)propan-2-ol](/img/structure/B1410589.png)